N-(furan-3-ylmethyl)-2-(methylthio)-N-(2-(thiophen-2-yl)ethyl)benzamide
Description
N-(furan-3-ylmethyl)-2-(methylthio)-N-(2-(thiophen-2-yl)ethyl)benzamide, also known as Furan-B, is a chemical compound that has been studied for its potential applications in the field of pharmaceuticals. This compound has been found to have various biochemical and physiological effects, which make it a promising candidate for further research.
Scientific Research Applications
Medicinal Chemistry
This compound, due to its unique properties and structure, can be utilized in various fields such as medicinal chemistry. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry . They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry .
Material Science
The compound also finds applications in material science. The unique properties of thiophene-based compounds make them suitable for use in the development of new materials .
Organic Synthesis
“N-(furan-3-ylmethyl)-2-methylsulfanyl-N-(2-thiophen-2-ylethyl)benzamide” can be used in organic synthesis. The presence of the thiophene ring in the compound can offer exciting possibilities for innovative studies in organic synthesis .
Anti-Inflammatory
Thiophene derivatives have been proven to be effective drugs with anti-inflammatory properties . This suggests that our compound could potentially be used in the development of new anti-inflammatory drugs .
Anti-Psychotic
Thiophene derivatives have also been found to have anti-psychotic properties . This opens up the possibility of using “N-(furan-3-ylmethyl)-2-methylsulfanyl-N-(2-thiophen-2-ylethyl)benzamide” in the development of new anti-psychotic medications .
Anti-Cancer
Thiophene derivatives have shown potential in the development of anti-cancer drugs . This suggests that our compound could be used in the research and development of new cancer treatments .
Anti-Microbial
Thiophene derivatives have been found to have anti-microbial properties . This suggests that “N-(furan-3-ylmethyl)-2-methylsulfanyl-N-(2-thiophen-2-ylethyl)benzamide” could potentially be used in the development of new anti-microbial drugs .
Kinases Inhibiting
Thiophene derivatives have been found to have kinases inhibiting properties . This suggests that our compound could potentially be used in the development of new kinase inhibitors .
properties
IUPAC Name |
N-(furan-3-ylmethyl)-2-methylsulfanyl-N-(2-thiophen-2-ylethyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO2S2/c1-23-18-7-3-2-6-17(18)19(21)20(13-15-9-11-22-14-15)10-8-16-5-4-12-24-16/h2-7,9,11-12,14H,8,10,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUFIWBMBXDFFEN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C(=O)N(CCC2=CC=CS2)CC3=COC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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